Cas no 1228349-18-5 (tert-Butyl 6-iodo-1H-indole-1-carboxylate)

Technical Introduction: tert-Butyl 6-iodo-1H-indole-1-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its role in constructing indole-based scaffolds. The tert-butyloxycarbonyl (Boc) protecting group enhances stability, facilitating handling and storage, while the iodine substituent at the 6-position offers a reactive site for cross-coupling reactions, such as Suzuki or Sonogashira couplings. This compound is widely utilized in pharmaceutical and agrochemical research for the development of heterocyclic compounds. Its high purity and well-defined reactivity make it a reliable choice for precise synthetic applications. The Boc group can be readily deprotected under mild acidic conditions, enabling further functionalization of the indole core.

tert-Butyl 6-iodo-1H-indole-1-carboxylate structure

1228349-18-5 structure

Product Name:tert-Butyl 6-iodo-1H-indole-1-carboxylate

CAS No:1228349-18-5

MF:C₁₃H₁₄INO₂

MW:343.160235881805

CID:1033152

PubChem ID:71463960

Update Time:2025-06-08

tert-Butyl 6-iodo-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 6-iodo-1H-indole-1-carboxylate
- tert-butyl 6-iodoindole-1-carboxylate
- G63884
- DB-353084
- DTXSID00855794
- SCHEMBL18788892
- 1228349-18-5
- tert-Butyl6-iodo-1H-indole-1-carboxylate
- Inchi： 1S/C13H14INO2/c1-13(2,3)17-12(16)15-7-6-9-4-5-10(14)8-11(9)15/h4-8H,1-3H3
- InChI Key： XUZRBAUXEQTMDV-UHFFFAOYSA-N
- SMILES： IC1C=CC2C=CN(C(=O)OC(C)(C)C)C=2C=1

Computed Properties

Exact Mass: 343.00693g/mol
Monoisotopic Mass: 343.00693g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 31.2Å²

tert-Butyl 6-iodo-1H-indole-1-carboxylate Pricemore >>

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